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Compound of Interest

Compound Name: Methyl-PEG2-alcohol

Cat. No.: B087266

An In-depth Technical Guide to Methyl-PEG2-alcohol: Properties and Structure

For researchers, scientists, and drug development professionals, understanding the
fundamental properties of chemical compounds is critical. This guide provides the core
physicochemical properties of Methyl-PEG2-alcohol, a commonly used PEG-based PROTAC
linker.

Physicochemical Properties of Methyl-PEG2-alcohol

The quantitative data for Methyl-PEG2-alcohol are summarized in the table below for easy
reference.
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Property Value Source
CAS Number 111-77-3 [1]12]
Molecular Formula C5H1203 [11[2][3]
Molecular Weight 120.15 g/mol [3]
Exact Mass 120.078644 [1]
Density 1.0+ 0.1 g/cm3 [1]
Boiling Point 194.1 + 0.0 °C at 760 mmHg [1]
Melting Point -70 °C [1]
Flash Point 83.9+0.0°C [1]
Water Solubility Miscible [1]

Chemical Structure and Connectivity

Methyl-PEG2-alcohol, also known as 2-(2-methoxyethoxy)-ethanol, consists of a methyl group
connected to a short polyethylene glycol (PEG) chain composed of two ethylene glycol units,
which is terminated by a primary alcohol. The structure is depicted below, illustrating the
connectivity of its constituent parts.
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Chemical structure of Methyl-PEG2-alcohol.

Applications in Research and Drug Development

Methyl-PEG2-alcohol serves as a hydrophilic linker, often utilized in the synthesis of
proteolysis-targeting chimeras (PROTACS).[1][3] PROTACSs are bifunctional molecules that
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recruit an E3 ubiquitin ligase to a target protein, leading to the target's degradation through the
ubiquitin-proteasome system. The PEG portion of the linker enhances the solubility and
pharmacokinetic properties of the resulting PROTAC molecule.

Methodological Note

The CAS number is a unique numerical identifier assigned to every chemical substance by the
Chemical Abstracts Service. The molecular weight is calculated based on the atomic weights of
the constituent atoms in the molecular formula. The experimental determination of these
properties typically involves standard analytical techniques such as mass spectrometry and
various spectroscopic methods. Detailed experimental protocols for these well-established
methods are widely available in standard analytical chemistry literature and are not specific to
this compound. As this technical guide focuses on the intrinsic properties of Methyl-PEG2-
alcohol, signaling pathways and complex experimental workflows, which are context-
dependent, are not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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